Cas no 134801-00-6 (1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-methyl-)

• Product Name: 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-methyl-
• CAS No: 134801-00-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1236874
• Update Time: 2024-08-03

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-methyl-

• Inchi： 1S/C10H10N2O2/c1-6-2-3-7-8(4-6)12-10(14)5-9(13)11-7/h2-4H,5H2,1H3,(H,11,13)(H,12,14)
• InChI Key： AOLBTEWXRLZBCL-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C)C=C2NC(=O)CC1=O

Computed Properties

• Exact Mass: 190.0743

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Melting Point: >350 °C
• Boiling Point: 456.3±45.0 °C(Predicted)
• PSA: 58.2
• pka: 7.30±0.20(Predicted)